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Compound of Interest

Compound Name: Strontium carbonate

Cat. No.: B167840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

solvothermal synthesis of strontium carbonate (SrCO₃) and its application in photocatalysis.

The methodologies outlined are based on established research for the degradation of organic

pollutants, such as methylene blue.

Introduction
Strontium carbonate, a material traditionally used in applications such as the manufacturing

of fireworks and cathode-ray tubes, has emerged as a promising photocatalyst.[1]

Solvothermal synthesis offers a versatile method to produce crystalline SrCO₃ with tailored

properties for enhanced photocatalytic activity.[1][2] This approach allows for the control of

particle size, morphology, and band gap energy, which are critical parameters for efficient

photocatalysis.[1][3] The photocatalytic process relies on the generation of electron-hole pairs

in the semiconductor material upon light irradiation, leading to the formation of reactive oxygen

species that can degrade organic pollutants.[1]
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Sr:EtOH
Mole Ratio

Temperatur
e (°C)

Time (h)
Crystalline
Phase

Band Gap
(eV)

Light
Response

1:13 100 2

Mixed phases

(SrCO₃ and

Sr(OH)₂·xH₂

O)

- -

1:18 100 2
Single phase

SrCO₃
4.63 UV

1:23 100 2
Single phase

SrCO₃
2.62 Visible

1:27 100 2

Mixed phases

(SrCO₃ and

Sr(OH)₂·xH₂

O)

- -

1:18/1:23 80 2 Mixed phases - -

1:18/1:23 150 2 Mixed phases - -

1:18/1:23 100 0.5, 1.0, 3 Mixed phases - -

Commercial

SrCO₃
- - - 3.25 UV

Data compiled from a study by Lertjiraruj et al. (2023).[1]

Table 2: Photocatalytic Degradation of Methylene Blue
(MB) using Synthesized SrCO₃
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Catalyst Condition
Methylene Blue Removal
Efficiency (%)

1:23 SrCO₃ Visible Light (3 h) High

1:23 SrCO₃ Dark (3 h) Low

1:23 SrCO₃ + tert-BuOH

(Radical Scavenger)
Visible Light (3 h) 6.90

1:18 SrCO₃ Visible Light Low

The results indicate that the 1:23 SrCO₃ sample is an effective visible-light-responsive

photocatalyst, and the degradation mechanism is primarily driven by hydroxyl radicals.[1] The

removal of methylene blue is attributed to the photocatalytic process rather than adsorption.[1]

Experimental Protocols
Solvothermal Synthesis of Strontium Carbonate
This protocol is adapted from the procedure described by Lertjiraruj et al. (2023).[1]

Materials:

Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O)

Ethanol (EtOH)

Deionized water

Ultrasonic bath

Autoclave

Centrifuge

Drying oven

Procedure:
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Prepare a suspension of 20 g of Sr(OH)₂·8H₂O in 100 mL of ethanol. This corresponds to

specific Sr:EtOH mole ratios that can be adjusted (e.g., 1:18 or 1:23) to target different

photocatalytic properties.[1]

Sonicate the suspension in an ultrasonic bath for 20 minutes to ensure homogeneity.

Transfer the suspension to a Teflon-lined stainless steel autoclave.

Heat the autoclave to the desired temperature (e.g., 100 °C) and maintain it for a specific

duration (e.g., 2 hours).[1] Note that temperatures of 80°C and 150°C, and times of 0.5, 1.0,

and 3 hours resulted in mixed-phase products.[1]

Allow the autoclave to cool down to room temperature naturally.

Collect the precipitate by centrifugation.

Wash the precipitate thoroughly with deionized water to remove any unreacted

Sr(OH)₂·xH₂O.

Dry the final product in an oven at a suitable temperature (e.g., 60-80 °C) overnight.

Store the dried SrCO₃ powder in a desiccator.

Photocatalytic Activity Evaluation
This protocol describes the evaluation of the photocatalytic activity of the synthesized SrCO₃

using the degradation of methylene blue (MB) as a model reaction under visible light

irradiation.[1]

Materials:

Synthesized SrCO₃ photocatalyst

Methylene blue (MB)

Deionized water

Visible light source (e.g., halogen lamp)
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Magnetic stirrer

Spectrophotometer

tert-Butyl alcohol (tert-BuOH) (for radical scavenging experiment)

Procedure:

Prepare a stock solution of methylene blue (e.g., 10 ppm) in deionized water.

Disperse the synthesized SrCO₃ photocatalyst in the MB solution at a specific loading (e.g.,

4.0 g·L⁻¹).[1]

Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption

equilibrium.

Irradiate the suspension with a visible light source while continuously stirring. Maintain a

constant temperature (e.g., 30 °C).[1]

At regular time intervals, withdraw aliquots of the suspension.

Centrifuge the aliquots to separate the photocatalyst particles.

Measure the absorbance of the supernatant at the maximum absorption wavelength of MB

(approximately 664 nm) using a spectrophotometer.

Calculate the degradation efficiency using the formula: Degradation Efficiency (%) = [(C₀ -

Cₜ) / C₀] × 100 where C₀ is the initial concentration of MB and Cₜ is the concentration at time

t.

Control Experiments:

Run the experiment in the dark to assess adsorption.

Run the experiment without the photocatalyst to assess photolysis.

Radical Scavenging Experiment: To confirm the role of hydroxyl radicals, add a radical

scavenger such as tert-butyl alcohol to the reaction mixture before irradiation and measure
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the degradation efficiency.[1] A significant decrease in efficiency indicates that hydroxyl

radicals are the primary active species.[1]

Visualizations
Experimental Workflow for Solvothermal Synthesis and
Photocatalysis
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Solvothermal Synthesis

Photocatalytic Activity Evaluation
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Caption: Workflow for SrCO₃ synthesis and photocatalytic testing.
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Proposed Photocatalytic Degradation Mechanism of
Methylene Blue

SrCO₃ Photocatalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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